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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the antimalarial activity of GNF179, an
imidazolopiperazine analog. It consolidates key quantitative data, details experimental
methodologies, and visualizes the compound’'s mechanism of action and resistance pathways.

In Vitro Activity of GNF179

GNF179 demonstrates potent activity against the asexual blood stages of Plasmodium
falciparum, including multidrug-resistant strains. It is also active against sexual stage
gametocytes, highlighting its potential for transmission-blocking.

Asexual Blood Stage Activity

The 50% inhibitory concentration (IC50) of GNF179 has been determined against various P.
falciparum strains.
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Strain GNF179 IC50 (nM) Notes
w2 4.8[1] Multidrug-resistant strain
Dd2 3.1+0.25 -

DTT induces the unfolded

Dd2 (with DTT) 0.38+0.1 protein response, sensitizing
parasites to GNF179[2]
NF54 5.5+0.39 -
DTT induces the unfolded
NF54 (with DTT) 1.2+0.22 protein response, sensitizing
parasites to GNF179[2]
Gametocyte Activity

GNF179 exhibits significant activity against Stage V gametocytes, the mature form responsible
for transmission to mosquitoes.

Strain GNF179 EC50 (nM) Notes

NF54 8.8 +2.7[2] Wild-type

290-fold increase in resistance
NF54 (pfcarl L830V) 2,550 + 780[2]

compared to wild-type

In Vivo Efficacy

In rodent models of malaria, GNF179 has demonstrated oral activity, protecting against

infection.

Animal Model

GNF179 Dose

Administration

Outcome

Naive Balb/C mice
infected with P.
berghei

15 mg/kg[1]

Single oral dose

Protected against an
infectious sporozoite

challenge[1]
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Mechanism of Action

GNF179's primary mechanism of action involves the disruption of the parasite's secretory
pathway, leading to endoplasmic reticulum (ER) stress.[3][4][5] This is distinct from the
mechanisms of many standard antimalarials.[3][4]

A key molecular target contributing to the activity of imidazolopiperazines like GNF179 is
believed to be the dynamin-like GTPase SEY1.[6][7] GNF179 has been shown to bind to
Plasmodium SEY1 and inhibit its GTPase activity, which is crucial for maintaining the
architecture of the ER.[6][7] This inhibition leads to morphological changes in the parasite's ER
and Golgi apparatus.[6][7]
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Caption: Proposed mechanism of action of GNF179 targeting SEY1 and disrupting the
parasite's secretory pathway.

Resistance Mechanisms

Resistance to GNF179 is primarily associated with mutations in the Plasmodium falciparum
Cyclic Amine Resistance Locus (pfcarl).[2][8] Mutations in two other transporter genes, pfugt
(UDP-galactose transporter) and pfact (acetyl-CoA transporter), have also been shown to
confer high levels of resistance.[9][10]

| f Resi : : :

Gene Mutation Fold Increase in IC50/EC50
, ~290-fold (EC50,
pfcarl L830V (in NF54)
gametocytes)[2]
pfcarl S1076l
pfcarl P822L
pfugt F37v 183 to 540-fold[9]
pfact Stop-gain at position 242 353-fold[9]

It is important to note that mutations in pfcarl do not confer cross-resistance to standard
antimalarials such as artemisinin, chloroquine, mefloquine, pyrimethamine, and atovaquone.[2]
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Resistance Mechanisms

GNF179 Antimalarial Activity

Reduced Sensitivity to GNF179
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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